Cas no 523-98-8 (5'-Xanthylic acid)
5'-Xanthylic acid structure
Product Name:5'-Xanthylic acid
CAS No:523-98-8
MF:C10H13N4O9P
MW:364.205383062363
CID:373258
PubChem ID:73323
Update Time:2025-04-19
5'-Xanthylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5'-Xanthylic acid
- 5'-xanthylic acid, ion(2-)
- (9-D-Ribosylxanthine)-5'-phosphate
- 5\'-xanthylic acid
- Xanthosine 5'-monophosphate
- XANTHOSINE-5'-MONOPHOSPHATE
- Xanthosine 5'-phosphate
- Xanthosine monophosphate
- Xanthosine, mono(dihydrogen phosphate) (ester)
- A848951
- ((2S,3R,4S,5S)-5-(2,6-dihydroxy-9H-purin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl)methyl dihydrogen phosphate
- 1pkx
- Xanthylic acid
- Q3132209
- XMP
- DTXSID20966674
- PD006971
- NS00069869
- EN300-7430402
- 523-98-8
- CHEBI:15652
- 9-[(2~{R},3~{R},4~{S},5~{R})-3,4-bis(oxidanyl)-5-[[tris(oxidanyl)-$l^{5}-phosphanyl]oxymethyl]oxolan-2-yl]-2-oxidanyl-1~{H}-purin-6-one
- xanthosine-5-phosphate
- [(2R,3S,4R,5R)-5-(2,6-dioxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
- CHEMBL1206243
- 1m9n
- Q50362394
- {[(2R,3S,4R,5R)-5-(2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid
- xanthosine-5'-phosphate
- Y29K672ETF
- SCHEMBL188739
- Ammonium ((2R,3S,4R,5R)-5-(2,6-dihydroxy-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl phosphate
- HYJ
- xanthosine-5'-P
- (((2R,3S,4R,5R)-5-(2,6-DIOXO-2,3,6,9-TETRAHYDRO-1H-PURIN-9-YL)-3,4-DIHYDROXYOXOLAN-2-YL)METHOXY)PHOSPHONIC ACID
- 1lol
- 5'-xanthonylate monophosphate
- C00655
- 5'-xanthylate dianion
-
- Inchi: 1S/C10H13N4O9P/c15-5-3(1-22-24(19,20)21)23-9(6(5)16)14-2-11-4-7(14)12-10(18)13-8(4)17/h2-3,5-6,9,15-16H,1H2,(H2,19,20,21)(H2,12,13,17,18)/t3-,5-,6-,9-/m1/s1
- InChI Key: DCTLYFZHFGENCW-UUOKFMHZSA-N
- SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC(NC2=3)=O)=O)O1)O)O
Computed Properties
- Exact Mass: 362.02643
- Monoisotopic Mass: 364.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _4
- Topological Polar Surface Area: 193A^2
Experimental Properties
- Density: 2.47±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 200 ºC
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.921
- Solubility: Slightly soluble (4 g/l) (25 º C),
- PSA: 198.13
- LogP: -1.15760
5'-Xanthylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7430402-0.05g |
{[(2R,3S,4R,5R)-5-(2,6-dioxo-2,3,6,9-tetrahydro-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}phosphonic acid |
523-98-8 | 95% | 0.05g |
$353.0 | 2024-05-24 |
5'-Xanthylic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates
523-98-8 (5'-Xanthylic acid) Related Products
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